Cas no 24836-02-0 (1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROLE)

• Product name: 1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROLE
• CAS No: 24836-02-0
• MF: C₁₂H₁₉N
• MW: 177.28596
• CID: 855358
• PubChem ID: 472065

1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROLE Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROLE
• 1-cyclohexyl-2,5-dimethylpyrrole

Computed Properties

• Exact Mass: 177.15187

Experimental Properties

• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROLE

Comprehensive Overview of 1-Cyclohexyl-2,5-dimethyl-1H-pyrrole (CAS No. 24836-02-0): Properties, Applications, and Industry Insights

1-Cyclohexyl-2,5-dimethyl-1H-pyrrole (CAS 24836-02-0) is a specialized organic compound belonging to the pyrrole derivatives family. Its unique molecular structure, featuring a cyclohexyl substituent and two methyl groups at positions 2 and 5, makes it a valuable intermediate in pharmaceutical, agrochemical, and material science research. This compound has garnered attention due to its potential applications in drug discovery, flavor and fragrance formulations, and advanced material synthesis.

In recent years, the demand for heterocyclic compounds like 1-cyclohexyl-2,5-dimethyl-1H-pyrrole has surged, driven by their versatility in organic synthesis and catalysis. Researchers are particularly interested in its role as a building block for N-heterocyclic scaffolds, which are pivotal in designing bioactive molecules. The compound’s stability and solubility profile further enhance its utility in high-throughput screening and medicinal chemistry projects.

From an industrial perspective, CAS 24836-02-0 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in microwave-assisted reactions and flow chemistry have optimized its production, reducing waste and energy consumption. These advancements align with the global push toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Analytical studies of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole highlight its distinct spectroscopic properties, such as NMR shifts and mass spectrometry fragmentation patterns. These characteristics are critical for quality control in fine chemical manufacturing. Additionally, its lipophilicity and hydrogen bonding capacity make it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets.

The compound’s relevance extends to niche markets like electronic materials. Its aromatic system and electron-rich nitrogen atom contribute to potential applications in organic semiconductors or conductive polymers. This aligns with trending searches on next-generation materials for flexible electronics, a rapidly growing sector.

Safety and handling of 1-cyclohexyl-2,5-dimethyl-1H-pyrrole follow standard laboratory protocols for non-hazardous organics. Its low toxicity profile (as per available data) and compatibility with common organic solvents simplify its integration into experimental workflows. However, users often search for storage recommendations and compatibility charts, emphasizing the need for clear technical documentation.

In conclusion, CAS 24836-02-0 exemplifies the intersection of fundamental research and industrial innovation. Its multifaceted applications—from life sciences to material engineering—coupled with evolving synthetic methodologies, position it as a compound of enduring scientific and commercial value. Future research may explore its untapped potential in catalysis or supramolecular chemistry, further expanding its footprint in the chemical landscape.